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Compound of Interest

Compound Name:
Methyl 4-hydrazinylbenzoate

Hydrochloride

Cat. No.: B1304157 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for Methyl 4-hydrazinylbenzoate Hydrochloride, including detailed operational

and disposal plans to ensure laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective Equipment
(PPE)
Methyl 4-hydrazinylbenzoate Hydrochloride is classified as a hazardous substance.

Inhalation, ingestion, or skin contact may be harmful, and it can cause significant skin and eye

irritation.[1][2][3] Adherence to the following personal protective equipment (PPE) protocols is

mandatory to minimize exposure risks.
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Hazard Classification GHS Hazard Statement(s)

Acute Toxicity (Oral, Dermal, Inhalation)

H302: Harmful if swallowed[2][3] H312: Harmful

in contact with skin[2][3] H332: Harmful if

inhaled[2][3]

Skin Irritation H315: Causes skin irritation[1][2][3]

Eye Irritation H319: Causes serious eye irritation[1][2][3]

Specific target organ toxicity — single exposure H335: May cause respiratory irritation[1][3]

A comprehensive PPE strategy is critical when working with this compound. The following table

outlines the recommended personal protective equipment.

Body Part Recommended Protection Standard/Specification

Eyes/Face
Safety goggles with side

protection.[1]
EN 166 or 29 CFR 1910.133.

Skin (Hands)
Chemical-resistant gloves

(e.g., Nitrile rubber).[1]
EN 374.[1]

Skin (Body)
Protective clothing to prevent

skin exposure.[1]
N/A

Respiratory

Dust mask (type N95 or

equivalent) or a full-face

respirator if exposure limits are

exceeded.[1][4]

NIOSH (US) or EN 149 (EU).

[1]

Quantitative Data Summary
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Property Value

Molecular Formula C8H11ClN2O2[5]

Molecular Weight 202.64 g/mol [2][5]

Melting Point 205-207°C[3]

Physical Form Solid

Purity >95% to 97%[6]

Operational and Disposal Plans
Step-by-Step Handling Procedure
Safe handling practices are crucial to prevent accidental exposure and contamination. Always

work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation

risks.[1][6]

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[1][6]

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above. This

includes safety goggles, chemical-resistant gloves, a lab coat, and a dust mask.

Dispensing: When weighing or transferring the solid material, avoid generating dust.[1][6]

Use techniques such as gentle scooping and work on a surface that is easy to

decontaminate.

Solution Preparation: If preparing a solution, slowly add the solid to the solvent to avoid

splashing.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[6] Decontaminate all work surfaces and equipment. Remove and properly dispose of

contaminated PPE.

Emergency Procedures
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Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4][6]

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes.[6][7] Remove

contaminated clothing and wash it before reuse.

[6] If skin irritation persists, get medical

advice/attention.[6]

Eye Contact

Rinse cautiously with water for several minutes,

including under the eyelids.[6] Remove contact

lenses, if present and easy to do. Continue

rinsing for at least 15 minutes.[6] If eye irritation

persists, get medical advice/attention.[6]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[6]

Never give anything by mouth to an

unconscious person.[4] Call a physician or

poison control center immediately.[4]

Spill Response
Minor Spills (Solid): Carefully sweep or vacuum the spilled material and place it into a

suitable, labeled container for disposal.[1][6] Avoid generating dust.

Minor Spills (Liquid): Contain the spill with absorbent materials.[1] Vacuum or shovel the

material into a labeled container for disposal. Wash the spill area with large amounts of

water.[1]

Major Spills: Evacuate the area and prevent entry. Notify safety personnel immediately.

Storage and Disposal Plan
Storage:
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Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

Store under an inert atmosphere and protect from moisture.[6] Recommended storage

temperatures can range from room temperature to as low as -20°C; always consult the

supplier's recommendation.[5]

Store away from strong oxidizing agents.[6]

Disposal:

Dispose of Methyl 4-hydrazinylbenzoate Hydrochloride and any contaminated materials

as hazardous waste.[1]

Disposal must be conducted through an authorized waste collection point and in accordance

with all local, regional, and national regulations.[1][6]

Do not empty into drains or release into the environment.[1][6]

Workflow and Safety Relationships
The following diagram illustrates the logical workflow for the safe handling and disposal of

Methyl 4-hydrazinylbenzoate Hydrochloride, emphasizing the critical safety checkpoints.
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Caption: Safe handling workflow for Methyl 4-hydrazinylbenzoate Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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